Cas no 881569-13-7 ((5Z)-3-cyclopentyl-5-{(2-ethoxyphenyl)aminomethylidene}-2-sulfanylidene-1,3-thiazolidin-4-one)

• Product name: (5Z)-3-cyclopentyl-5-{(2-ethoxyphenyl)aminomethylidene}-2-sulfanylidene-1,3-thiazolidin-4-one
• CAS No: 881569-13-7
• MF: C₁₇H₂₀N₂O₂S₂
• MW: 348.482901573181
• CID: 5437704

(5Z)-3-cyclopentyl-5-{(2-ethoxyphenyl)aminomethylidene}-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (5Z)-3-cyclopentyl-5-[(2-ethoxyanilino)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• (5Z)-3-cyclopentyl-5-{(2-ethoxyphenyl)aminomethylidene}-2-sulfanylidene-1,3-thiazolidin-4-one

• Inchi： 1S/C17H20N2O2S2/c1-2-21-14-10-6-5-9-13(14)18-11-15-16(20)19(17(22)23-15)12-7-3-4-8-12/h5-6,9-12,18H,2-4,7-8H2,1H3
• InChI Key： VYJHSRWTBCRLPV-UHFFFAOYSA-N
• SMILES： S1C(=CNC2=CC=CC=C2OCC)C(=O)N(C2CCCC2)C1=S

Additional information on (5Z)-3-cyclopentyl-5-{(2-ethoxyphenyl)aminomethylidene}-2-sulfanylidene-1,3-thiazolidin-4-one

Comprehensive Analysis of (5Z)-3-cyclopentyl-5-{(2-ethoxyphenyl)aminomethylidene}-2-sulfanylidene-1,3-thiazolidin-4-one (CAS No. 881569-13-7)

The compound (5Z)-3-cyclopentyl-5-{(2-ethoxyphenyl)aminomethylidene}-2-sulfanylidene-1,3-thiazolidin-4-one (CAS No. 881569-13-7) is a structurally unique thiazolidinone derivative that has garnered significant attention in pharmaceutical and biochemical research. Its complex molecular architecture, featuring a cyclopentyl group, an ethoxyphenyl moiety, and a sulfanylidene functional group, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for novel heterocyclic compounds like 881569-13-7 has surged due to their versatility in modulating biological pathways. The compound’s Z-configuration at the 5-position and the presence of a thiazolidin-4-one core contribute to its stereochemical specificity, which is critical for binding affinity in enzymatic studies. This aligns with the growing focus on stereoselective synthesis in medicinal chemistry, a topic frequently searched in academic and industrial databases. Additionally, its aminomethylidene bridge offers a reactive site for further derivatization, making it a valuable scaffold for structure-activity relationship (SAR) studies.

From a synthetic perspective, CAS No. 881569-13-7 exemplifies advancements in green chemistry and atom-economical reactions. The incorporation of an ethoxyphenyl group via Schiff base formation highlights the compound’s compatibility with sustainable protocols, a hot topic in 2024 as researchers seek eco-friendly alternatives to traditional organic synthesis. Its sulfanylidene functionality also opens doors for applications in catalysis and chelation, areas gaining traction in materials science forums and patent filings.

The pharmacological potential of (5Z)-3-cyclopentyl-5-{(2-ethoxyphenyl)aminomethylidene}-2-sulfanylidene-1,3-thiazolidin-4-one is further underscored by its resemblance to known bioactive thiazolidinones. These analogs are frequently explored for their antidiabetic, antimicrobial, and anticancer properties, addressing high-priority health challenges. Online searches for "thiazolidinone derivatives in drug design" or "CAS 881569-13-7 applications" reflect the compound’s relevance in cutting-edge research. Its cyclopentyl substituent, in particular, enhances lipophilicity, a key factor in optimizing drug bioavailability—a recurring theme in pharmacokinetic discussions.

Beyond biomedicine, 881569-13-7 has implications in computational chemistry. Molecular docking studies leveraging its thiazolidin-4-one scaffold are increasingly published, coinciding with the rise of AI-driven drug discovery. Queries like "in silico screening of thiazolidinones" or "881569-13-7 DFT calculations" highlight interdisciplinary interest. The compound’s crystallographic data and H-bonding patterns are also valuable for supramolecular chemistry research, another trending niche in scientific literature.

In summary, (5Z)-3-cyclopentyl-5-{(2-ethoxyphenyl)aminomethylidene}-2-sulfanylidene-1,3-thiazolidin-4-one (CAS No. 881569-13-7) represents a multifaceted compound with untapped potential across chemistry and life sciences. Its structural features resonate with contemporary research themes, from targeted drug delivery to sustainable synthesis, ensuring its continued prominence in academic and industrial discourse.